Cas no 1309602-70-7 (4-(Dimethylamino)-2,3,5-trifluorobenzoic acid)

• Product Name: 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid
• CAS No: 1309602-70-7
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 3160909
• PubChem ID: 53413201
• Update Time: 2025-06-14

4-(Dimethylamino)-2,3,5-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid
• 1309602-70-7
• AKOS007930495
• MFCD16619634

• Inchi： 1S/C9H8F3NO2/c1-13(2)8-5(10)3-4(9(14)15)6(11)7(8)12/h3H,1-2H3,(H,14,15)
• InChI Key： YUKZKWNIHYGTMV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C=C(C=1N(C)C)F)F

Computed Properties

• Exact Mass: 219.05071298Da
• Monoisotopic Mass: 219.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid

Comprehensive Overview of 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid (CAS No. 1309602-70-7)

4-(Dimethylamino)-2,3,5-trifluorobenzoic acid (CAS No. 1309602-70-7) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluorinated aromatic ring and dimethylamino substituent, has garnered attention due to its unique physicochemical properties, including enhanced lipophilicity and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The structural features of 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid make it a versatile candidate for medicinal chemistry applications. The presence of fluorine atoms improves membrane permeability and binding affinity, while the dimethylamino group contributes to electronic modulation. Recent studies highlight its utility in designing kinase inhibitors and GPCR-targeted compounds, aligning with the growing demand for precision therapeutics. Additionally, its stability under physiological conditions makes it suitable for prodrug development, a trending topic in drug delivery optimization.

In agrochemical research, 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid serves as a precursor for herbicide formulations. The trifluoromethyl motif is known to enhance herbicidal activity by interfering with plant enzymatic pathways. This aligns with the industry's focus on sustainable crop protection solutions, addressing global challenges like pesticide resistance. Its compatibility with green chemistry principles further boosts its relevance, as researchers seek eco-friendly alternatives.

Synthetic routes to 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid often involve electrophilic fluorination or cross-coupling reactions, with yields optimized through catalytic systems. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s structure-activity relationships (SAR) are frequently discussed in peer-reviewed journals, reflecting its importance in rational drug design.

From a commercial perspective, CAS No. 1309602-70-7 is supplied by specialized fine chemical manufacturers under stringent quality controls. Its pricing reflects the complexity of fluorination processes and the demand for high-purity intermediates. Regulatory filings, such as REACH compliance, ensure its safe handling and environmental compatibility, a priority for ESG-conscious enterprises.

Emerging trends like AI-driven molecular modeling have accelerated the exploration of 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid derivatives. Computational tools predict its interactions with biological targets, reducing experimental timelines—a key advantage in high-throughput screening. This synergy of cheminformatics and synthetic expertise underscores its role in next-generation drug discovery pipelines.

In conclusion, 4-(Dimethylamino)-2,3,5-trifluorobenzoic acid exemplifies the intersection of fluorine chemistry and life sciences innovation. Its multifaceted applications, from pharmaceutical scaffolds to agrochemical precursors, position it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover further utilities, solidifying its status in specialty chemicals markets.